![molecular formula C13H10Cl2N2O B1319642 4-Amino-N-(3,5-dichlorophenyl)benzamide CAS No. 1018501-88-6](/img/structure/B1319642.png)
4-Amino-N-(3,5-dichlorophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Amino-N-(3,5-dichlorophenyl)benzamide is a chemical compound with the molecular formula C13H10Cl2N2O and a molecular weight of 281.14 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 4-Amino-N-(3,5-dichlorophenyl)benzamide consists of a benzamide group with an amino group at the 4th position and a dichlorophenyl group attached to the nitrogen of the amide group .Physical And Chemical Properties Analysis
4-Amino-N-(3,5-dichlorophenyl)benzamide has a molecular weight of 281.14 and a molecular formula of C13H10Cl2N2O .Scientific Research Applications
Anticonvulsant Activity
4-Amino-N-(3,5-dichlorophenyl)benzamide is closely related to compounds that have been studied for their anticonvulsant activities. For instance, derivatives like 4-amino-N-(2,6-dimethylphenyl)benzamide have demonstrated potent anticonvulsant effects in various animal models, including mice, where they showed effectiveness in the maximal electroshock seizure (MES) model (Lambert, Hamoir, Hermans, & Poupaert, 1995). Another study found that 4-amino-N-(2,6-dimethylphenyl)benzamide was highly effective against seizures induced in mice and rats (Clark Cr, 1988).
Antimicrobial Properties
There is research indicating the potential of 4-Amino-N-(3,5-dichlorophenyl)benzamide related compounds in antimicrobial applications. A study synthesizing thiourea derivatives, including compounds with a 3,5-dichlorophenyl moiety, demonstrated significant antimicrobial activity against strains like Pseudomonas aeruginosa and Staphylococcus aureus (Limban, Marutescu, & Chifiriuc, 2011).
Pesticide Research
Compounds structurally similar to 4-Amino-N-(3,5-dichlorophenyl)benzamide have been investigated for their effectiveness as pesticides. For example, substituted benzamides have been administered to insects like boll weevils, showing varying degrees of effectiveness in progeny reduction and mortality (Haynes, 1987).
Chemical and Physical Properties
The chemical and physical properties of related compounds have been extensively studied. For example, the crystal structures and molecular interactions of sulfonamides, including 4-amino-N-(3,5-dichlorophenyl)benzene-sulfonamide, have been analyzed, providing insights into their behavior in various environments (Perlovich et al., 2008).
Safety and Hazards
properties
IUPAC Name |
4-amino-N-(3,5-dichlorophenyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Cl2N2O/c14-9-5-10(15)7-12(6-9)17-13(18)8-1-3-11(16)4-2-8/h1-7H,16H2,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJHZATUNSYJCTJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=CC(=CC(=C2)Cl)Cl)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl2N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-N-(3,5-dichlorophenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.